Cas no 653589-31-2 ((4R,6S)-4-hydroxy-6-methyl-piperidin-2-one)

• Product Name: (4R,6S)-4-hydroxy-6-methyl-piperidin-2-one
• CAS No: 653589-31-2
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• CID: 400032
• PubChem ID: 55299856
• Update Time: 2025-04-19

(4R,6S)-4-hydroxy-6-methyl-piperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinone, 4-hydroxy-6-methyl-, (4R,6S)-
• (4R,6S)-4-hydroxy-6-methylpiperidin-2-one
• (4R,6S)-4-hydroxy-6-methyl-piperidin-2-one
• DTXSID40717660
• AKOS006378816
• 653589-31-2

• Inchi： 1S/C6H11NO2/c1-4-2-5(8)3-6(9)7-4/h4-5,8H,2-3H2,1H3,(H,7,9)/t4-,5+/m0/s1
• InChI Key： VTFYNUQTWXDGRT-CRCLSJGQSA-N
• SMILES： O[C@H]1CC(N[C@@H](C)C1)=O

Computed Properties

• Exact Mass: 129.07903
• Monoisotopic Mass: 129.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinones